Cas no 2096331-10-9 (1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester)
2096331-10-9 structure
Product Name:1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
CAS No:2096331-10-9
MF:C15H22BF3N2O3
MW:346.152994632721
CID:6799381
PubChem ID:46318053
Update Time:2024-10-17
1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 1-(TETRAHYDRO-2H-PYRAN-2-YL)-3-(TRIFLUOROMETHYL)-1H-PYRAZOLE-5-BORONIC ACID PINACOL ESTER
- MFCD16170321
- 2096331-10-9
- 1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester
-
- Inchi: 1S/C15H22BF3N2O3/c1-13(2)14(3,4)24-16(23-13)12-8-11(15(17,18)19)20-21(12)10-6-5-7-22-9-10/h8,10H,5-7,9H2,1-4H3
- InChI Key: ZQKLYALJJZQDLL-UHFFFAOYSA-N
- SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)N(C2COCCC2)N=1)(F)F
Computed Properties
- Exact Mass: 346.1675572g/mol
- Monoisotopic Mass: 346.1675572g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.5Ų
1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2096331-10-9 (1-(Tetrahydro-2H-pyran-2-YL)-3-(trifluoromethyl)-1H-pyrazole-5-boronic acid pinacol ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent